Cas no 570-05-8 (2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole)

2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole is a fluorinated pyrrole derivative characterized by its unique structural and electronic properties. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The dimethyl substitution on the pyrrole ring contributes to steric hindrance, influencing reactivity and selectivity in synthetic pathways. This compound serves as a versatile intermediate for the development of pharmaceuticals, particularly in the design of enzyme inhibitors and receptor modulators. Its trifluoromethyl moiety also imparts improved binding affinity and bioavailability, while the pyrrole core offers a scaffold for further functionalization. Suitable for research and industrial use, it demonstrates consistent purity and stability under standard conditions.
2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole structure
570-05-8 structure
Product Name:2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole
CAS No:570-05-8
MF:C13H12F3N
MW:239.236293792725
MDL:MFCD00085042
CID:841264
Update Time:2026-04-29

2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole Chemical and Physical Properties

Names and Identifiers

    • 2,5-DIMETHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]PYRROLE
    • 2,5-DIMETHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE
    • 2,5-Dimethyl-1-[4-(trifluoromethyl)-phenyl]-1H-pyrrole
    • 2,4-DIMETHYL-3-HYDROXYPYRIDINE
    • 2,5-dimethyl-1-(4-trifluoromethyl-phenyl)-pyrrole
    • 2,5-Dimethyl-1-(4-trifluromethyl-phenyl)-pyrrol
    • 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole
    • MDL: MFCD00085042
    • Inchi: InChI=1S/C13H12F3N/c1-9-3-4-10(2)17(9)12-7-5-11(6-8-12)13(14,15)16/h3-8H,1-2H3
    • InChI Key: UWHVRMCDWMXTOE-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C)N1C2=CC=C(C=C2)C(F)(F)F

Computed Properties

  • Exact Mass: 239.09200
  • Monoisotopic Mass: 239.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.15
  • Melting Point: 70-72°C
  • Boiling Point: 282.1°C at 760 mmHg
  • Flash Point: 124.4°C
  • Refractive Index: 1.499
  • PSA: 4.93000
  • LogP: 4.11290

2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole Security Information

2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole Pricemore >>

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D480993-10mg
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$ 50.00 2022-06-05
TRC
D480993-50mg
2,5-Dimethyl-1-[4-(trifluoromethyl)phenyl]pyrrole
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$ 65.00 2022-06-05
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D480993-100mg
2,5-Dimethyl-1-[4-(trifluoromethyl)phenyl]pyrrole
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Additional information on 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole

Recent Advances in the Study of 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole (CAS: 570-05-8)

The compound 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole (CAS: 570-05-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. The trifluoromethyl group in the phenyl ring enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further pharmacological investigations. Researchers have employed advanced computational modeling and high-throughput screening techniques to explore its binding affinity with various biological targets.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated its inhibitory effects on pro-inflammatory cytokines and its potential to induce apoptosis in cancer cell lines. These results suggest that 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole could serve as a lead compound for the development of targeted therapies for chronic inflammatory diseases and certain types of cancer.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles, with minimal off-target effects observed in preclinical models. However, challenges remain in optimizing its solubility and reducing potential toxicity, which are critical for advancing it to clinical trials. Collaborative efforts between academic and industrial researchers are currently underway to address these issues and explore scalable synthesis routes.

In conclusion, 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole represents a promising avenue for drug discovery, with its multifaceted biological activities and structural versatility. Continued research is essential to fully elucidate its mechanisms of action and therapeutic potential, paving the way for its eventual application in clinical settings.

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